(4-(4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-methylpiperazin-1-yl)piperidin-1-yl)(2,6-dimethylphenyl)methanone
Description
(4-(4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-methylpiperazin-1-yl)piperidin-1-yl)(2,6-dimethylphenyl)methanone is a useful research compound. Its molecular formula is C25H30ClF3N4O and its molecular weight is 494.99. The purity is usually 95%.
BenchChem offers high-quality (4-(4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-methylpiperazin-1-yl)piperidin-1-yl)(2,6-dimethylphenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-(4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-methylpiperazin-1-yl)piperidin-1-yl)(2,6-dimethylphenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Fibrosis Activity
This compound could potentially be used in the treatment of fibrosis. A study found that a series of novel 2-(pyridin-2-yl) pyrimidine derivatives, which share some structural similarities with the compound , exhibited anti-fibrotic activities . These compounds were evaluated against immortalized rat hepatic stellate cells (HSC-T6), and some of them presented better anti-fibrotic activities than Pirfenidone and Bipy55′DC .
Synthesis of Novel Heterocyclic Compounds
The compound could be used in the synthesis of novel heterocyclic compounds with potential biological activities. The pyrimidine moiety, which is part of the compound’s structure, has been employed in the design of privileged structures in medicinal chemistry .
Protodeboronation
The compound could potentially be used in protodeboronation reactions. A study mentioned the use of a similar compound in a protodeboronation reaction, which was then used in the formal total synthesis of δ-®-coniceine and indolizidine 209B .
Anti-Microbial Activity
While there’s no direct evidence for this compound, pyrimidine derivatives are known to exhibit antimicrobial activities . Given the presence of a pyrimidine moiety in the compound, it could potentially have antimicrobial properties.
Anti-Tumor Activity
Similarly, pyrimidine derivatives are known to have antitumor activities . This suggests a potential application of the compound in cancer treatment.
Anti-Viral Activity
Pyrimidine derivatives are also known to have antiviral activities . This could be another potential application of the compound.
properties
IUPAC Name |
[4-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-3-methylpiperazin-1-yl]piperidin-1-yl]-(2,6-dimethylphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30ClF3N4O/c1-16-5-4-6-17(2)22(16)24(34)31-9-7-20(8-10-31)32-11-12-33(18(3)15-32)23-21(26)13-19(14-30-23)25(27,28)29/h4-6,13-14,18,20H,7-12,15H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGFLECXFWFTLKV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1C2=C(C=C(C=N2)C(F)(F)F)Cl)C3CCN(CC3)C(=O)C4=C(C=CC=C4C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30ClF3N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-methylpiperazin-1-yl)piperidin-1-yl)(2,6-dimethylphenyl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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